Methyl 6-(4-cyanobenzoyl)-6-azaspiro[2.5]octane-1-carboxylate
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Description
Methyl 6-(4-cyanobenzoyl)-6-azaspiro[2.5]octane-1-carboxylate is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.342. The purity is usually 95%.
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Scientific Research Applications
Heterospirocyclic Synthons for Peptide Synthesis
The compound has been explored as a heterospirocyclic synthon, particularly in the context of dipeptide synthesis. For example, the synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate has been demonstrated, showcasing its application as a novel class of dipeptide synthons. These synthons have been successfully used in reactions with carboxylic acids and thioacids, proving their utility in peptide synthesis and the preparation of complex peptide-based structures (Suter et al., 2000).
Regioselective Cycloaddition
Research has also demonstrated the compound's utility in regioselective cycloaddition reactions. Substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates were obtained through highly regioselective 1,3-dipolar cycloaddition, illustrating the compound's potential in creating structurally diverse and complex molecular architectures (Molchanov & Tran, 2013).
Synthesis of Bridged Azabicyclic Compounds
The chemical has played a significant role in the synthesis of bridged azabicyclic compounds, leveraging radical translocation reactions. This process underscores the compound's versatility in constructing cyclic structures, which are critical in medicinal chemistry for developing new therapeutic agents (Ikeda, Kugo, & Sato, 1996).
Synthesis and Properties of Ethyl 2-oxo-4-cyano-1-oxaspiro[4,5]decane-3-carboxylate
Further research has focused on the synthesis and properties of related spirocyclic compounds, demonstrating the compound's contribution to expanding the toolkit available for organic synthesis. Such studies highlight the potential for creating novel compounds with unique properties, potentially useful in various applications from materials science to pharmaceuticals (Kuroyan, Pogosyan, & Grigoryan, 1991).
Properties
IUPAC Name |
methyl 6-(4-cyanobenzoyl)-6-azaspiro[2.5]octane-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-22-16(21)14-10-17(14)6-8-19(9-7-17)15(20)13-4-2-12(11-18)3-5-13/h2-5,14H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSDJDHQYMUWPHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC12CCN(CC2)C(=O)C3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.